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The ganglioside GD3, a sialic acid-containing glycosphingolipid, has emerged as a significant

player in the landscape of oncology. Highly expressed in tumors of neuroectodermal origin,

such as melanoma and glioma, its presence is increasingly correlated with clinical outcomes

and represents a promising therapeutic target.[1][2][3] This guide provides a comparative

overview of the correlation between GD3 expression and clinical outcomes in various cancers,

supported by experimental data and detailed methodologies.

GD3 Expression and Clinical Outcomes: A
Comparative Analysis
The expression of GD3 and its synthesizing enzyme, GD3 synthase (ST8SIA1), has been

linked to poorer prognoses across several cancer types. The following table summarizes key

findings from recent studies.
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Cancer Type Patient Cohort Key Findings
Statistical
Significance

Reference

Melanoma

58 patients with

AJCC stage III B-

D lymph node

metastasis

High ST8SIA1

(GD3 synthase)

expression was

significantly

associated with

poor overall

survival.

Hazard Ratio

(HR) = 3.24;

95% CI, 1.19–

8.86; p = 0.02

[4][5]

Comparison of

melanoma brain

metastasis

(MBM) with

lymph node

metastasis

(LNM)

GD3 levels were

significantly

upregulated in

MBM compared

to LNM.

ST8SIA1

expression was

also significantly

enhanced in

MBM.

Not specified [4][5]

High-Grade

Serous Ovarian

Cancer

60 patients

High serum GD3

levels (>14.5

ng/mL) were

associated with

shorter overall

survival (OS).

Median OS: 31

vs. 70 months; p

= 0.002

[6]

60 patients

High serum GD3

levels (>12.8

ng/mL) were

associated with

shorter

progression-free

survival (PFS).

Median PFS: 31

vs. 67 months; p

= 0.005

[6]
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60 patients

Elevated serum

GD3 was

independently

associated with

shorter PFS in a

Cox regression

model.

Adjusted HR =

2.0; 95% CI, 1.1-

3.8; p = 0.024

[6]

Glioma Multiple studies

GD3

concentration in

human glioma

tissues is

strongly

correlated with

tumor grade.[1]

[2][3]

Not specified [1][2][3]

36 patients

No direct

correlation was

observed

between the

level of GD3

expression and

patient survival.

[1][2][3]

Not specified [1][2][3]

Preclinical

models

Silencing of

ST8SIA1/GD3 in

glioblastoma

models was

associated with

increased mouse

survival and

increased

sensitivity to

temozolomide.[7]

[8][9]

Not specified [7][8][9]
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The Role of GD3 in Cancer Progression
GD3 is not merely a passive biomarker; it actively participates in oncogenesis. It is implicated in

crucial cellular processes that contribute to tumor growth and metastasis.[2]

Proliferation and Tumor Growth: High GD3 expression has been linked to increased cell

proliferation and tumor growth.[2][3]

Migration and Invasion: GD3 facilitates tumor cell adhesion to the extracellular matrix,

promoting migration and invasion.[2]

Stemness: GD3 is highly expressed in cancer stem-like cells, contributing to their self-

renewal and tumorigenic properties.[1][7][8][10]

Chemotherapy Resistance: Elevated GD3 expression has been associated with resistance

to chemotherapy, such as temozolomide in glioblastoma.[7][8][9]

Signaling Pathways Modulated by GD3
GD3 expression influences several key signaling pathways that drive cancer progression. The

diagram below illustrates the biosynthesis of GD3 and its downstream effects on oncogenic

signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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